Cas no 1270650-36-6 (2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine)

2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine is a specialized heterocyclic compound featuring a chlorophenyl group and a pyrrolidine-based scaffold. Its unique structure, combining a chlorinated aromatic ring with a pyrrolidine-2-carbonyl moiety, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The compound exhibits potential as a building block for the synthesis of biologically active molecules, particularly in the development of receptor-targeting agents. Its rigid framework and functional groups allow for further derivatization, enabling exploration of structure-activity relationships. The presence of the chlorophenyl group may enhance lipophilicity, influencing pharmacokinetic properties. This compound is primarily utilized in research settings for drug discovery and mechanistic studies.
2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine structure
1270650-36-6 structure
Product Name:2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine
CAS No:1270650-36-6
MF:C15H19ClN2O
MW:278.777162790298
MDL:MFCD12885060
CID:5240488
PubChem ID:54872438
Update Time:2025-10-07

2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine
    • Methanone, [2-(2-chlorophenyl)-1-pyrrolidinyl]-2-pyrrolidinyl-
    • 2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine
    • MDL: MFCD12885060
    • Inchi: 1S/C15H19ClN2O/c16-12-6-2-1-5-11(12)14-8-4-10-18(14)15(19)13-7-3-9-17-13/h1-2,5-6,13-14,17H,3-4,7-10H2
    • InChI Key: FGYJMUPRLXSXHW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1CCCN1C(C1CCCN1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 336
  • XLogP3: 2.5
  • Topological Polar Surface Area: 32.299

2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine Pricemore >>

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Additional information on 2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine

Comprehensive Overview of 2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine (CAS No. 1270650-36-6)

2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine (CAS No. 1270650-36-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their bioactive properties. The presence of a chlorophenyl group and a pyrrolidine-2-carbonyl moiety in its structure makes it a promising candidate for various therapeutic and synthetic applications.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in 2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine due to its potential role as a building block for more complex molecules. Its molecular framework allows for modifications that can lead to enhanced bioactivity, making it a valuable asset in the development of new pharmaceutical intermediates.

The compound's CAS No. 1270650-36-6 is often searched in academic and industrial databases, reflecting its relevance in contemporary research. Users frequently inquire about its synthesis methods, physicochemical properties, and applications in medicinal chemistry. For instance, questions like "How to synthesize 2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine?" or "What are the biological activities of this compound?" are common in scientific forums and search engines.

From a structural perspective, the compound features a pyrrolidine ring linked to a chlorophenyl group, which contributes to its lipophilicity and potential membrane permeability. These characteristics are critical in drug design, as they influence the compound's absorption and distribution within biological systems. Additionally, the carbonyl group in the pyrrolidine-2-carbonyl segment offers a reactive site for further chemical transformations.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine to minimize environmental impact. This aligns with the growing trend of sustainable chemical practices, which prioritize reduced waste and energy efficiency. The compound's potential as a catalyst or ligand in asymmetric synthesis is another area of active investigation, highlighting its multifaceted utility.

The pharmacological potential of 2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine is another hot topic. Preliminary studies suggest that it may exhibit neuroprotective or anti-inflammatory effects, though further validation is required. Such findings have sparked interest in its possible use as a lead compound for developing new therapies targeting neurological disorders or chronic inflammation.

In summary, 2-(2-Chlorophenyl)-1-(pyrrolidine-2-carbonyl)pyrrolidine (CAS No. 1270650-36-6) is a compound of significant scientific and industrial interest. Its unique structure, synthetic versatility, and potential bioactivity make it a subject of ongoing research. As the scientific community continues to uncover its properties and applications, this compound is poised to play a pivotal role in advancing medicinal chemistry and material science.

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